(Z)-1,2-Dichloroethene (Z)-1,2-Dichloroethene 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
Brand Name: Vulcanchem
CAS No.: 156-59-2
VCID: VC0151661
InChI: InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
SMILES: C(=CCl)Cl
Molecular Formula: C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight: 96.94 g/mol

(Z)-1,2-Dichloroethene

CAS No.: 156-59-2

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VCID: VC0151661

Molecular Formula: C2H2Cl2
ClCH=CHCl
C2H2Cl2

Molecular Weight: 96.94 g/mol

(Z)-1,2-Dichloroethene - 156-59-2

CAS No. 156-59-2
Product Name (Z)-1,2-Dichloroethene
Molecular Formula C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight 96.94 g/mol
IUPAC Name (Z)-1,2-dichloroethene
Standard InChI InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1-
Standard InChIKey KFUSEUYYWQURPO-UPHRSURJSA-N
Isomeric SMILES C(=C\Cl)\Cl
SMILES C(=CCl)Cl
Canonical SMILES C(=CCl)Cl
Boiling Point 140 °F at 760 mm Hg (NTP, 1992)
54.4 °C
60 °C
55 °C
118-140°F
Colorform Liquid
Colorless liquid
Density 1.2837 at 68 °F (NTP, 1992)
1.2837 g/cu cm at 20 °C
Relative density (water = 1): 1.28
(77°F): 1.27
Flash Point 39 °F (NTP, 1992)
6.0 °C (42.8 °F) - closed cup
2.2 to 3.9 °C (closed cup)
2 °C c.c.
36-39°F
Melting Point -112.9 °F (NTP, 1992)
-64.9 °C
-80.0 °C
-57 to -115°F
Physical Description 1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Colorless liquid (usually a mixture of the cis & trans isomers) with a slightly acrid, chloroform-like odor.
Description 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (cis isomers) appears as a clear colorless liquid with an ether-like odor. Flash point 36-39°F. Denser than water and insoluble in water. Vapors heavier than air. Used in the making of perfumes.
Cis-1,2-dichloroethene is a 1,2-dichloroethene.
Shelf Life Stable under recommended storage conditions.
Solubility 1 to 5 mg/mL at 61° F (NTP, 1992)
0.05 M
In water, 6.41X10+3 mg/L at 25 °C
In water, 3.5X10+3 mg/L at 25 °C
Slightly soluble in water
Miscible with ethanol, ethyl ether, acetone; very soluble in benzene, chloroform
Solubility in water: poor
0.4%
Synonyms (Z)-1,2-Dichloroethylene; 1,2-cis-Dichloroethene; 1,2-cis-Dichloroethylene; HCC 1130c; R 1130c; cis-1,2-Dichlorethylene; cis-1,2-Dichloroethene; cis-1,2-Dichloroethylene; cis-Dichloroethene; cis-Dichloroethylene
Vapor Density 3.34 (NTP, 1992) (Relative to Air)
3.54 g/L (at BP, 760 mm Hg)
Relative vapor density (air = 1): 3.34
Vapor Pressure 200 mm Hg at 77 °F ; 400 mm Hg at 106° F (NTP, 1992)
2.00X10+2 mm Hg at 25 °C
180-265 mmHg
PubChem Compound 643833
Last Modified Nov 11 2021
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